Cas no 1038280-79-3 (1-(2-bromophenyl)ethyl(3-methoxypropyl)amine)

• Product Name: 1-(2-bromophenyl)ethyl(3-methoxypropyl)amine
• CAS No: 1038280-79-3
• MF: C₁₂H₁₈BrNO
• MW: 272.181422710419
• CID: 5176165
• PubChem ID: 43205061
• Update Time: 2026-03-05

1-(2-bromophenyl)ethyl(3-methoxypropyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-bromo-N-(3-methoxypropyl)-α-methyl-
• 1-(2-bromophenyl)ethyl(3-methoxypropyl)amine

• Inchi： 1S/C12H18BrNO/c1-10(14-8-5-9-15-2)11-6-3-4-7-12(11)13/h3-4,6-7,10,14H,5,8-9H2,1-2H3
• InChI Key： SSRFJIDXRFNZCY-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1Br)(C)NCCCOC

Additional information on 1-(2-bromophenyl)ethyl(3-methoxypropyl)amine

1-(2-Bromophenyl)ethyl(3-methoxypropyl)amine: A Comprehensive Overview

1-(2-Bromophenyl)ethyl(3-methoxypropyl)amine, also known by its CAS number 1038280-79-3, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure featuring a bromophenyl group and a methoxypropyl amine moiety, has garnered attention due to its potential in drug discovery, material science, and catalytic processes. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties and expanded its utility.

The molecular structure of 1-(2-Bromophenyl)ethyl(3-methoxypropyl)amine is notable for its combination of aromatic and aliphatic components. The presence of the bromine atom on the phenyl ring introduces electronic effects that influence reactivity, while the methoxy group on the propyl chain enhances solubility and stability. These features make it an ideal candidate for exploring diverse chemical transformations. For instance, recent studies have demonstrated its effectiveness as a precursor in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and GPCR modulators.

In terms of synthesis, researchers have employed various strategies to optimize the production of 1-(2-Bromophenyl)ethyl(3-methoxypropyl)amine. One notable approach involves a two-step process: first, the bromination of aniline derivatives under controlled conditions, followed by alkylation to introduce the methoxypropyl group. This method has been refined to improve yield and purity, making it more accessible for large-scale applications. Additionally, green chemistry principles have been integrated into these processes to minimize environmental impact.

The application of 1-(2-Bromophenyl)ethyl(3-methoxypropyl)amine extends beyond pharmaceuticals. In materials science, it has been utilized as a building block for constructing advanced polymers with tailored properties. For example, recent research highlights its role in synthesizing stimuli-responsive materials that exhibit reversible changes in response to external stimuli such as temperature or pH. These materials hold promise for applications in drug delivery systems and smart textiles.

Another emerging area of interest is the use of this compound in catalytic processes. Its ability to act as a ligand in transition metal-catalyzed reactions has been explored extensively. Studies have shown that it can enhance the selectivity and efficiency of reactions such as cross-couplings and asymmetric reductions. This capability positions it as a valuable tool in sustainable chemical synthesis.

The growing interest in 1-(2-Bromophenyl)ethyl(3-methoxypropyl)amine is also driven by its compatibility with modern analytical techniques. Techniques such as NMR spectroscopy and mass spectrometry have enabled precise characterization of its structure and behavior under various conditions. Furthermore, computational modeling tools like density functional theory (DFT) have provided insights into its electronic properties and reaction mechanisms.

In conclusion, 1-(2-Bromophenyl)ethyl(3-methoxypropyl)amine, with its CAS number 1038280-79-3, stands out as a multifaceted compound with vast potential across multiple disciplines. Its unique structure, coupled with advancements in synthetic and analytical methods, continues to unlock new avenues for research and application. As scientific understanding deepens, this compound is poised to play an increasingly important role in shaping future innovations in chemistry.